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Compound of Interest

Compound Name: Nitroguanidine

Cat. No.: B056551

This guide provides a detailed comparison of the key detonation characteristics of
nitroguanidine and trinitrotoluene (TNT), two significant energetic materials. The information
presented is intended for researchers, scientists, and professionals in the field of explosives
and material science.

Nitroguanidine, an energetic material with the formula (NH2)2CNNOg, is recognized for its use
in propellants and insensitive high explosive formulations due to its high nitrogen content and
stability.[1][2] Trinitrotoluene, or TNT (CeH2(NO2)3CHs3), is a well-known explosive compound
that has long been the standard for comparing the destructive power of other explosives.[3][4]

Quantitative Performance Data

The following table summarizes the key detonation properties of nitroguanidine and TNT
based on available experimental data. It is important to note that detonation parameters are
highly dependent on the density of the material and the conditions of confinement.
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Property Nitroguanidine (NQ) Trinitrotoluene (TNT)

Detonation Velocity 7,650 m/s (at 1.5 g/cm3)[1] 6,900 m/s (at 1.60 g/cm3)[5]

Not precisely available for pure

compound; a mixture of

NGU/TNT/AI (31/42/27) at a 18.9 - 21.3 GPa (at ~1.63
density of 1.849 g/cm?3 has a g/cm3)[3][6]

detonation pressure of 20.8

Detonation Pressure

GPa.
Density 1.77 g/lcm3[1] 1.654 g/cm3[5]
Sensitivity to Shock/Friction Extremely Insensitive[1] Insensitive[5]

Comparison of Explosive Properties

The following diagram illustrates a logical comparison of the primary characteristics of
nitroguanidine and TNT.

Nitroguanidine

:) ( ) (: (Primary Use: Propellants, Insensitive Munitions)
TNT
:) :) Higher Sensitivity (than NQ) (Primary Use: Demolitions, Munitlons)

Click to download full resolution via product page

Comparison of Nitroguanidine and TNT Properties

Experimental Protocols for Detonation
Characterization
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The determination of detonation velocity and pressure relies on precise and specialized
experimental techniques. These methods are designed to capture phenomena that occur on
the microsecond scale under extreme physical conditions.

Measurement of Detonation Velocity

The velocity at which a detonation wave propagates through an explosive is a critical
performance parameter. Several methods are employed for its measurement:

o Dautriche Method: This classic technique involves embedding a detonating cord of known
detonation velocity at two different points along the explosive charge. The point at which the
two detonation waves from the cord collide allows for the calculation of the explosive's
detonation velocity.

o Electronic Probes and Chronometers: Velocity probes are placed at set distances along the
explosive charge. As the detonation wave reaches each probe, an electrical signal is
generated. The time intervals between these signals are measured with a high-precision
electronic chronometer to determine the velocity.

o Streak Photography: A high-speed streak camera records the propagation of the detonation
front over time. The resulting image, which shows distance versus time, allows for a very
precise measurement of the detonation velocity.

» Fiber Optic Detonation Velocity (FODV): Optical fibers are placed at precise intervals along
the explosive. The light from the detonation is transmitted through the fibers to a detector,
and the time of arrival at each fiber is recorded to calculate the velocity.[7]

Measurement of Detonation Pressure

Detonation pressure, or Chapman-Jouguet (CJ) pressure, is the pressure at the detonation
front. Its measurement is often indirect and relies on observing the effect of the detonation on a
witness material.

o Plate Dent Test: An explosive charge is detonated in contact with a steel witness plate. The
depth of the dent created in the plate is measured and correlated to established standards to
estimate the detonation pressure.[7]
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e Manganin Gauges: These are piezoresistive gauges embedded in an inert material that is
placed in contact with the explosive. The change in resistance of the gauge as the shock
wave passes through it is directly related to the pressure.[3]

e Impedance Matching: This method involves measuring the shock velocity imparted to a
material with a known shock Hugoniot (a curve representing the material's response to
strong shock waves) placed in contact with the explosive. By applying the principles of
conservation of mass, momentum, and energy across the interface, the detonation pressure
can be determined.

e Photonic Doppler Velocimetry (PDV): This is a more modern optical technique that measures
the velocity of a surface (a witness plate or a window material) that is accelerated by the
detonation. From this velocity data, the detonation pressure can be calculated with high
precision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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